Cas no 2228582-46-3 (1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228582-46-3
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 6422302
• PubChem ID: 165649230
• Update Time: 2025-06-08

1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine
• 2228582-46-3
• EN300-1980275

• Inchi： 1S/C9H10Cl2N2/c1-12-9(2-3-9)6-4-7(10)8(11)13-5-6/h4-5,12H,2-3H2,1H3
• InChI Key： KANYIJBMAIRDDF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CC1)NC)Cl

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine

Research Briefing on 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine (CAS: 2228582-46-3)

1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine (CAS: 2228582-46-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a dichloropyridine moiety and a cyclopropane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine involves a multi-step process that ensures high purity and yield. Key steps include the chlorination of pyridine derivatives and the introduction of the cyclopropane ring through cyclopropanation reactions. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structure and purity. These synthetic methodologies are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine have revealed its activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits high affinity for certain receptors or enzymes involved in disease pathways, such as neurodegenerative disorders or inflammatory conditions. Its mechanism of action appears to involve the inhibition or activation of key signaling pathways, though detailed studies are ongoing to elucidate these interactions fully.

In vivo studies using animal models have provided further insights into the compound's therapeutic potential. For instance, in models of neuroinflammation, 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine demonstrated significant efficacy in reducing inflammatory markers and improving behavioral outcomes. These findings suggest that the compound could be a viable candidate for treating conditions such as multiple sclerosis or Alzheimer's disease. However, additional studies are required to assess its safety profile and pharmacokinetics.

The development of 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine is also being explored in the context of combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance therapeutic outcomes while minimizing adverse effects. Such approaches could be particularly valuable in oncology, where resistance to single-agent therapies remains a major challenge. Early results from these studies are encouraging but necessitate further validation.

Despite its promising attributes, several challenges must be addressed before 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine can progress to clinical trials. These include optimizing its bioavailability, reducing potential off-target effects, and ensuring long-term safety. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide the design of derivatives with improved properties. Collaborative efforts between academia and industry are crucial to overcoming these hurdles.

In conclusion, 1-(5,6-dichloropyridin-3-yl)-N-methylcyclopropan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and promising pharmacological profile underscore its potential as a therapeutic agent. Continued investigation into its mechanisms, efficacy, and safety will be essential to fully realize its clinical applications. This briefing highlights the current state of research and underscores the need for interdisciplinary collaboration to advance this compound toward therapeutic use.